Cas no 1365803-10-6 (1-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-1-one)

1-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-1-one structure
1365803-10-6 structure
Product Name:1-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-1-one
CAS No:1365803-10-6
MF:C15H20BFO3
MW:278.126908302307
CID:2138882
Update Time:2023-08-04

1-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-1-one
    • DMKRYNIXNRPQPP-UHFFFAOYSA-N
    • 1-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-1-one
    • Inchi: 1S/C15H20BFO3/c1-6-13(18)11-8-7-10(9-12(11)17)16-19-14(2,3)15(4,5)20-16/h7-9H,6H2,1-5H3
    • InChI Key: DMKRYNIXNRPQPP-UHFFFAOYSA-N
    • SMILES: FC1=C(C(CC)=O)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 367
  • Topological Polar Surface Area: 35.5

1-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-1-one Related Literature

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